1-benzyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea

• IUPAC Name: 1-benzyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea
• InChI: InChI=1S/C17H16N4O2/c22-16-14-9-5-4-8-13(14)15(20-21-16)11-19-17(23)18-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,21,22)(H2,18,19,23)
• InChI Key: BSWBSZLTEMUGPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)NCC2=NNC(=O)C3=CC=CC=C32
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

Synthesis Analysis

The synthesis of phthalazine derivatives, which includes “1-benzyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea”, involves several simple and promising approaches. A new approach was adopted to synthesize more oxadiazole rings attached to the phthalazine moiety.

Molecular Structure Analysis

The molecular structure of “1-benzyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea” is unique and complex. It is a compound in which pyridazine is fused with a benzene ring. The presence of two adjacent nitrogen atoms in the phthalazine ring makes it rare and not very familiar in isolated extracts from living organisms.

Chemical Reactions Analysis

Phthalazine derivatives, including “1-benzyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea”, reveal numerous pharmacological and biological activities such as antimicrobial, antidiabetic, analgesic, anticonvulsant, antitumor, antiproliferative, antiepileptic, anti-inflammatory, and vasorelaxant.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-benzyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea” are complex. The compound has a melting point of 210–215 ᵒC. Its NMR (DMSO- d6, 500MHz) δ (ppm) and 13 C NMR (DMSO- d6, 125 MHz) δ (ppm) values have been reported.

Scientific Research Applications

Phthalate Exposure and Health Outcomes in Pregnancy

• Exposure Levels and Predictors : Pregnant women exhibit detectable urinary concentrations of phthalate metabolites, indicating widespread exposure. Sociodemographic factors such as age, education, and dietary habits, including organic food consumption, are significant predictors of phthalate metabolite levels in urine (Valvi et al., 2015).

• Impact on Fetal Development : Phthalate exposure during pregnancy is associated with various adverse fetal outcomes. For instance, certain phthalates have been linked to altered anogenital distance in male infants, a marker of reproductive toxicity (Bornehag et al., 2015).

• Neurodevelopmental Effects : There is evidence suggesting that prenatal exposure to specific phthalate esters may be associated with behavioral syndromes in children, indicating potential impacts on neurodevelopment and behavior (Lien et al., 2015).

• Endocrine Disruption : Phthalates are known for their endocrine-disruptive properties. Studies have explored the relationship between phthalate exposure and risk of endocrine-related diseases, such as endometriosis, in reproductive-age women, highlighting the potential for phthalates to alter hormone-mediated disease risk (Upson et al., 2013).

• Oxidative Stress and Inflammation : Associations have been observed between urinary concentrations of phthalate metabolites and markers of oxidative stress and inflammation among pregnant women, suggesting mechanisms by which phthalates may influence adverse health outcomes (Watkins et al., 2015).

Future Directions

The synthesized compounds of “1-benzyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea” could be proposed as valuable lead compounds for further drug discovery development against Alzheimer’s disease. The number of people suffering from Alzheimer is increasing significantly, and novel therapeutic approaches to alleviate the pathophysiological symptoms of the disease have achieved great advancements.